Cas no 52059-52-6 (Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-)
52059-52-6 structure
Product Name:Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
CAS No:52059-52-6
MF:C17H20FN
MW:257.345808029175
CID:2189528
Update Time:2023-08-06
Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Fluoro-n-methyl -n-(2-phenylethyl )benzeneethanamine
- Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)-
- NEQDOOHNDKCXFM-UHFFFAOYSA-N
- 4-Fluoro-N-methyl-N-(2-phenylethyl)benzeneethanamine
- 2-(4-Fluorophenyl)-N-methyl-N-(2-phenylethyl)ethanamine #
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- Inchi: 1S/C17H20FN/c1-19(13-11-15-5-3-2-4-6-15)14-12-16-7-9-17(18)10-8-16/h2-10H,11-14H2,1H3
- InChI Key: NEQDOOHNDKCXFM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CCN(C)CCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 229
- Topological Polar Surface Area: 3.2
Benzeneethanamine, 4-fluoro-N-methyl-N-(2-phenylethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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